Cas no 54503-94-5 (4-Chloro-6-morpholinopyrimidine-5-carbaldehyde)

• Product Name: 4-Chloro-6-morpholinopyrimidine-5-carbaldehyde
• CAS No: 54503-94-5
• MF: C₉H₁₀ClN₃O₂
• MW: 227.647600650787
• MDL: MFCD04124789
• CID: 941624
• PubChem ID: 3406180
• Update Time: 2025-06-18

4-Chloro-6-morpholinopyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-morpholinopyrimidine-5-carbaldehyde
• 4-Chloro-6-(4-morpholinyl)-5-pyrimidinecarboxaldehyde,
• 4-Chloro-6-(morpholin-4-yl)pyrimidine-5-carboxaldehyde
• 4-Chloro-6-morpholin-4-ylpyrimidine-5-carboxaldehyde
• 5-Pyrimidinecarboxaldehyde, 4-chloro-6-(4-morpholinyl)-
• T6N DOTJ A- DT6N CNJ EVH FG
• 4-chloro-6-morpholin-4-ylpyrimidine-5-carbaldehyde
• 4-chloro-6-morpholino-5-pyrimidinecarbaldehyde
• 4-chloro-6-morpholin-4-yl-pyrimidine-5-carbaldehyde
• chloromorpholinopyrimidinecarbaldehyde
• CS-0453449
• MFCD04124789
• 54503-94-5
• 4-chloro-6-(morpholin-4-yl)pyrimidine-5-carbaldehyde
• SCHEMBL24583423
• AKOS005070027
• SR-01000307219
• SR-01000307219-1
• DTXSID80392192
• EN300-725303
• J-515120
• 1X-0804

• MDL： MFCD04124789
• Inchi： 1S/C9H10ClN3O2/c10-8-7(5-14)9(12-6-11-8)13-1-3-15-4-2-13/h5-6H,1-4H2
• InChI Key： YGFLPSPKKFXHHX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=NC=N1)N1CCOCC1

Computed Properties

• Exact Mass: 227.04600
• Monoisotopic Mass: 227.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.398
• Melting Point: 94-96°C
• Boiling Point: 426.5°C at 760 mmHg
• Flash Point: 211.7°C
• Refractive Index: 1.602
• PSA: 55.32000
• LogP: 0.84410

4-Chloro-6-morpholinopyrimidine-5-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-Chloro-6-morpholinopyrimidine-5-carbaldehyde

Introduction to 4-Chloro-6-morpholinopyrimidine-5-carbaldehyde (CAS No. 54503-94-5)

4-Chloro-6-morpholinopyrimidine-5-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 54503-94-5, is a significant intermediate in the realm of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is well-documented for its broad spectrum of biological activities and pharmaceutical applications. The structural motif of this molecule, featuring a chloro substituent at the 4-position and a morpholine ring at the 6-position, combined with an aldehyde group at the 5-position, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The relevance of 4-Chloro-6-morpholinopyrimidine-5-carbaldehyde in modern drug discovery is underscored by its utility in synthesizing novel heterocyclic compounds. Pyrimidine derivatives are widely recognized for their role in medicinal chemistry, particularly in the development of antiviral, anticancer, and antimicrobial agents. The aldehyde functionality in this compound provides a reactive site for condensation reactions, enabling the formation of Schiff bases, imines, and other nitrogen-containing heterocycles. These derivatives have garnered considerable attention due to their potential pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinases and other enzyme-driven signaling pathways have been extensively studied. The morpholine moiety in 4-Chloro-6-morpholinopyrimidine-5-carbaldehyde contributes to its ability to interact with biological targets, making it a valuable building block for designing kinase inhibitors. For instance, modifications at the 4-chloro and 5-carbaldehyde positions have been explored to enhance binding affinity and selectivity against specific kinases involved in cancer progression.

One of the most compelling aspects of this compound is its role in the synthesis of targeted therapies. Researchers have leveraged its structural features to develop inhibitors that exhibit high specificity for particular kinases implicated in diseases such as leukemia and solid tumors. The morpholine ring, known for its ability to stabilize nitrogen atoms in bioactive molecules, enhances the pharmacokinetic properties of derived compounds. Furthermore, the chloro group serves as a handle for further functionalization via cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl or heteroaryl groups.

The aldehyde group at the 5-position is particularly noteworthy, as it can undergo various transformations to yield pharmacologically relevant derivatives. For example, condensation with secondary amines can produce imines or oxime ethers, which have been shown to exhibit inhibitory activity against certain enzymes. These derivatives are of interest because they can modulate enzyme activity by competing with natural substrates or by inducing conformational changes that affect enzyme function.

Recent advancements in computational chemistry have further enhanced the utility of 4-Chloro-6-morpholinopyrimidine-5-carbaldehyde as a scaffold for drug design. Molecular docking studies have been employed to predict binding interactions between derived compounds and target proteins. These studies have identified promising candidates for further optimization based on their predicted binding affinities and molecular interactions. Such computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds virtual before conducting labor-intensive experimental validations.

The synthesis of 4-Chloro-6-morpholinopyrimidine-5-carbaldehyde itself is an intricate process that requires careful optimization to ensure high yield and purity. Common synthetic routes involve multi-step organic transformations starting from commercially available precursors such as malononitrile or urea derivatives. The introduction of the chloro substituent typically involves halogenation reactions under controlled conditions, while the morpholine ring is often installed via nucleophilic substitution reactions involving morpholine or its derivatives.

The versatility of this compound is further highlighted by its application in designing probes for biochemical studies. Researchers have utilized derivatives of 4-Chloro-6-morpholinopyrimidine-5-carbaldehyde to develop fluorescent probes that can track kinase activity in living cells. These probes are invaluable tools for understanding signaling pathways and have provided insights into disease mechanisms at the molecular level.

In conclusion,4-Chloro-6-morpholinopyrimidine-5-carbaldehyde (CAS No. 54503-94-5) represents a crucial intermediate in pharmaceutical research with significant implications for drug development. Its unique structural features enable diverse chemical modifications and biological evaluations, making it an indispensable tool for medicinal chemists seeking to discover novel therapeutics. As research continues to uncover new applications for pyrimidine derivatives,4-Chloro-6-morpholinopyrimidine-5-carbaldehyde is poised to remain at the forefront of innovation in this field.